Cas no 2138126-45-9 (2-ethyl(methyl)aminoquinazoline-5-carboxylic acid)

• Product Name: 2-ethyl(methyl)aminoquinazoline-5-carboxylic acid
• CAS No: 2138126-45-9
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5968208
• PubChem ID: 165963140
• Update Time: 2025-05-27

2-ethyl(methyl)aminoquinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl(methyl)aminoquinazoline-5-carboxylic acid
• 2-[ethyl(methyl)amino]quinazoline-5-carboxylic acid
• EN300-1162451
• 2138126-45-9

• Inchi： 1S/C12H13N3O2/c1-3-15(2)12-13-7-9-8(11(16)17)5-4-6-10(9)14-12/h4-7H,3H2,1-2H3,(H,16,17)
• InChI Key： JEIDFNQPDZXXOJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C1=CN=C(N=2)N(C)CC)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-ethyl(methyl)aminoquinazoline-5-carboxylic acid

Comprehensive Overview of 2-Ethyl(methyl)aminoquinazoline-5-carboxylic Acid (CAS No. 2138126-45-9): Properties, Applications, and Research Insights

2-Ethyl(methyl)aminoquinazoline-5-carboxylic acid (CAS No. 2138126-45-9) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the heterocyclic carboxylic acid family, characterized by a quinazoline core substituted with ethyl(methyl)amino and carboxylic acid functional groups. Its molecular formula and precise weight make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

Recent studies highlight the growing interest in quinazoline-based compounds like 2-ethyl(methyl)aminoquinazoline-5-carboxylic acid for their role in modulating protein-protein interactions. Researchers are exploring its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. The compound's carboxylic acid moiety enhances its solubility, making it suitable for formulation development—a critical factor addressed in current AI-driven drug design trends. Notably, its CAS No. 2138126-45-9 is frequently searched in academic databases, reflecting its relevance in high-throughput screening libraries.

From a synthetic chemistry perspective, the ethyl(methyl)amino group in this molecule offers steric and electronic tunability, enabling structure-activity relationship (SAR) studies. This aligns with the pharmaceutical industry's focus on fragment-based drug discovery, where such scaffolds are prized for their versatility. Analytical techniques like LC-MS and NMR are essential for characterizing this compound, as evidenced by its inclusion in commercial chemical catalogs targeting medicinal chemists.

Environmental and regulatory considerations for 2-ethyl(methyl)aminoquinazoline-5-carboxylic acid remain compliant with global safety standards, as it falls outside restricted categories. Its stability under physiological pH conditions makes it a viable candidate for preclinical testing, a subject frequently queried in biopharma forums. The compound's logP value and hydrogen bonding capacity are often discussed in computational chemistry circles, particularly for molecular docking simulations.

Innovative applications extend to material science, where its conjugated system shows promise in organic electronics. Patent literature reveals its utility in designing fluorescent probes, addressing the demand for bioimaging agents—a trending interdisciplinary research area. The precise CAS registry number 2138126-45-9 ensures traceability in supply chain management for research institutions.

Future directions for this compound include optimization for blood-brain barrier permeability—a key challenge in CNS drug development. Its structure-property relationships are being modeled using machine learning algorithms, reflecting the integration of digital chemistry tools in modern research. As sustainability gains emphasis, synthetic routes for 2-ethyl(methyl)aminoquinazoline-5-carboxylic acid are being reevaluated using green chemistry principles.